Cas no 105336-65-0 (Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]-)
105336-65-0 structure
Product Name:Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]-
CAS No:105336-65-0
MF:C11H16S
MW:180.309741973877
MDL:MFCD31621829
CID:1151956
PubChem ID:13692894
Update Time:2025-04-20
Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]-
- (2,3-dimethylphenyl)(isopropyl)sulfane
- 1,2-Dimethyl-3-[(1-methylethyl)thio]benzene
- DTXSID201260340
- 105336-65-0
- 1,2-dimethyl-3-propan-2-ylsulfanylbenzene
-
- MDL: MFCD31621829
- Inchi: 1S/C11H16S/c1-8(2)12-11-7-5-6-9(3)10(11)4/h5-8H,1-4H3
- InChI Key: XEZRPNUYCDUGCR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C)C=1C)C(C)C
Computed Properties
- Exact Mass: 180.09738
- Monoisotopic Mass: 180.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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